Dihydro-α-terpineol
Dihydro-α-terpineol
Menthanol, also known as dihydro-terpineol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Menthanol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, menthanol is primarily located in the membrane (predicted from logP) and cytoplasm. Menthanol is a sweet, lime, and pine tasting compound that can be found in citrus, fats and oils, and pine nut. This makes menthanol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
498-81-7
VCID:
VC0150745
InChI:
InChI=1S/C10H20O/c1-8-4-6-9(7-5-8)10(2,3)11/h8-9,11H,4-7H2,1-3H3
SMILES:
CC1CCC(CC1)C(C)(C)O
Molecular Formula:
C10H20O
Molecular Weight:
156.26 g/mol
Dihydro-α-terpineol
CAS No.: 498-81-7
Reference Standards
VCID: VC0150745
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol
| CAS No. | 498-81-7 |
|---|---|
| Product Name | Dihydro-α-terpineol |
| Molecular Formula | C10H20O |
| Molecular Weight | 156.26 g/mol |
| IUPAC Name | 2-(4-methylcyclohexyl)propan-2-ol |
| Standard InChI | InChI=1S/C10H20O/c1-8-4-6-9(7-5-8)10(2,3)11/h8-9,11H,4-7H2,1-3H3 |
| Standard InChIKey | UODXCYZDMHPIJE-UHFFFAOYSA-N |
| SMILES | CC1CCC(CC1)C(C)(C)O |
| Canonical SMILES | CC1CCC(CC1)C(C)(C)O |
| Description | Menthanol, also known as dihydro-terpineol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Menthanol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, menthanol is primarily located in the membrane (predicted from logP) and cytoplasm. Menthanol is a sweet, lime, and pine tasting compound that can be found in citrus, fats and oils, and pine nut. This makes menthanol a potential biomarker for the consumption of these food products. |
| Synonyms | 1-methyl-4-isopropylcyclohexan-8-ol alpha,alpha,4-trimethylcyclohexanemethanol dihydro-alpha-terpineol dihydro-terpineol |
| PubChem Compound | 10353 |
| Last Modified | Nov 11 2021 |
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